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Compound of Interest

Compound Name: 3,5-Dichloropyrazin-2(1H)-one

Cat. No.: B044122

In-Depth Technical Guide: 3,5-Dichloropyrazin-
2(1H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of 3,5-
Dichloropyrazin-2(1H)-one, a heterocyclic compound of interest in various research and
development applications.

Core Molecular Data

The fundamental molecular properties of 3,5-Dichloropyrazin-2(1H)-one are summarized

below.
Property Value
Molecular Formula C4H2CI2N20[1]
Molecular Weight 164.9775 g/mol [1]
CAS Number 130879-62-8[1]

Molecular Structure and Properties Relationship
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The chemical structure of 3,5-Dichloropyrazin-2(1H)-one dictates its physicochemical
properties and potential biological activity. The relationship between its identity and core

attributes is visualized below.

3,5-Dichloropyrazin-2(1H)-one

Molecular Formula: Molecular Weight:
C4H2CI2N20 164.9775 g/mol

Figure 1: Properties of 3,5-Dichloropyrazin-2(1H)-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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